
In-Depth Technical Guide to NSC 409734:
Chemical Properties and Solubility

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: NSC 409734

Cat. No.: B8073837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties and

solubility of NSC 409734, also identified by its CAS number 40591-65-9. The information is

compiled and presented to support research, development, and application of this compound.

Core Chemical Properties
NSC 409734 is chemically known as 2-(2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl)-2-

thiopseudourea hydrobromide.[1][2][3][4] Its fundamental chemical properties are summarized

in the table below.
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Property Value Source

IUPAC Name

2-(2,3,4,6-Tetra-O-acetyl-β-D-

glucopyranosyl)-2-

thiopseudourea hydrobromide

[1][2][3][4]

Synonyms

(2R,3R,4S,5R,6S)-2-

(Acetoxymethyl)-6-

(carbamimidoylthio)tetrahydro-

2H-pyran-3,4,5-triyl triacetate

hydrobromide; [Amino-

[(2S,3R,4S,5R,6R)-3,4,5-

triacetyloxy-6-

(acetyloxymethyl)oxan-2-

yl]sulfanylmethylidene]azanium

; bromide; 2,3,4,6-tetra-O-

acetyl-beta-D-glucopyranosyl

carbamimidothioate

hydrobromide

[5]

CAS Number 40591-65-9 [1][2][3][6][7]

Molecular Formula C15H23BrN2O9S [3][4][5][6][7]

Molecular Weight 487.32 g/mol [3][4][5][6][7]

Appearance White Crystalline Solid [2]

LogP 1.45430 [1]

PSA 189.60000 [1]

At the time of this writing, specific quantitative data for melting point, boiling point, and pKa for

NSC 409734 are not readily available in the public domain.

Solubility Profile
The solubility of a compound is a critical parameter for its handling, formulation, and biological

activity. Based on available data, NSC 409734 exhibits solubility in several common organic

solvents.
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Solvent Solubility Source

Chloroform Soluble [1][2]

Dichloromethane Soluble [1][2]

Ethanol Soluble [1][2]

Methanol Soluble [1][2]

Quantitative solubility data (e.g., in mg/mL or M) is not currently available. The provided

information indicates qualitative solubility.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of NSC
409734 are not explicitly published. However, standard methodologies for determining key

parameters are outlined below for researchers seeking to characterize this compound further.

Determination of Melting Point
A standard method for determining the melting point of a crystalline solid like NSC 409734 is

using a melting point apparatus.

Workflow for Melting Point Determination

Caption: Workflow for determining the melting point of a solid compound.

Determination of Solubility
A common method to quantitatively determine solubility is the shake-flask method.

Workflow for Solubility Determination

Caption: Workflow for the shake-flask method of solubility determination.

Signaling Pathways and Biological Activity
Currently, there is no publicly available information detailing the specific biological activity or the

signaling pathways modulated by NSC 409734. This compound is broadly categorized as being
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useful in organic synthesis.[2][4] Further research is required to elucidate any potential

pharmacological effects.

Logical Relationship for Investigating Biological Activity

Caption: A logical workflow for the investigation of the biological activity of a novel compound.

This document serves as a foundational guide to the chemical properties and solubility of NSC
409734 based on currently available data. It is intended to be a living document, with the

expectation of updates as more research becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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